N-[[5-[(2S,3S)-2-tert-butyloxolan-3-yl]-1,3,4-oxadiazol-2-yl]-cyclopentylmethyl]acetamide

• IUPAC Name: N-[[5-[(2S,3S)-2-tert-butyloxolan-3-yl]-1,3,4-oxadiazol-2-yl]-cyclopentylmethyl]acetamide
• InChI: InChI=1S/C18H29N3O3/c1-11(22)19-14(12-7-5-6-8-12)17-21-20-16(24-17)13-9-10-23-15(13)18(2,3)4/h12-15H,5-10H2,1-4H3,(H,19,22)/t13-,14?,15-/m0/s1
• InChI Key: OFZDXZSGTAQFDL-LWEDLAQUSA-N
• Canonical SMILES: CC(=O)NC(C1CCCC1)C2=NN=C(O2)C3CCOC3C(C)(C)C
• Isomeric SMILES: CC(=O)NC(C1CCCC1)C2=NN=C(O2)[C@H]3CCO[C@@H]3C(C)(C)C
• Molecular Formula: C18H29N3O3
• Molecular Weight: 335.4 g/mol

Description

N-[[5-[(2S,3S)-2-tert-butyloxolan-3-yl]-1,3,4-oxadiazol-2-yl]-cyclopentylmethyl]acetamide: is a complex organic compound characterized by its unique structure, which includes an oxadiazole ring, a cyclopentylmethyl group, and a tert-butyloxolan moiety. This compound is of interest in various fields due to its potential biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[5-[(2S,3S)-2-tert-butyloxolan-3-yl]-1,3,4-oxadiazol-2-yl]-cyclopentylmethyl]acetamide typically involves multiple steps:

Formation of the Oxadiazole Ring: This can be achieved through the cyclization of appropriate hydrazides with carboxylic acids or their derivatives under dehydrating conditions.

Introduction of the Cyclopentylmethyl Group: This step often involves alkylation reactions using cyclopentylmethyl halides in the presence of a base.

Attachment of the tert-Butyloxolan Moiety: This can be done through nucleophilic substitution reactions where the oxolan ring is introduced via tert-butyl oxirane or similar reagents.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control over reaction conditions and scaling up the processes to meet industrial demands.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the oxadiazole ring, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can target the oxadiazole ring or other functional groups, potentially yielding amine derivatives.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, especially at the cyclopentylmethyl and oxadiazole moieties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst are often used.

Substitution: Reagents like alkyl halides, acyl chlorides, and various nucleophiles can be employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield oxadiazole N-oxides, while reduction could produce amine derivatives.

Scientific Research Applications

N-[[5-[(2S,3S)-2-tert-butyloxolan-3-yl]-1,3,4-oxadiazol-2-yl]-cyclopentylmethyl]acetamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s potential biological activities make it a candidate for studying enzyme interactions and cellular pathways.

Medicine: It is investigated for its potential therapeutic effects, including antimicrobial and anticancer properties.

Industry: The compound can be used in the development of new materials and as a precursor in various chemical processes.

Mechanism of Action

The mechanism by which N-[[5-[(2S,3S)-2-tert-butyloxolan-3-yl]-1,3,4-oxadiazol-2-yl]-cyclopentylmethyl]acetamide exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in critical biological pathways. The compound’s structure allows it to bind to these targets, potentially inhibiting or modulating their activity, which can lead to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• N-[[5-[(2S,3S)-2-tert-butyloxolan-3-yl]-1,3,4-thiadiazol-2-yl]-cyclopentylmethyl]acetamide
• N-[[5-[(2S,3S)-2-tert-butyloxolan-3-yl]-1,3,4-triazol-2-yl]-cyclopentylmethyl]acetamide

Uniqueness

N-[[5-[(2S,3S)-2-tert-butyloxolan-3-yl]-1,3,4-oxadiazol-2-yl]-cyclopentylmethyl]acetamide stands out due to its specific oxadiazole ring, which imparts unique chemical and biological properties. This makes it a valuable compound for research and potential therapeutic applications.